1-Fluoro-3-[(prop-2-yn-1-yl)amino]propan-2-ol

• Molecular Formula: C6H10FNO
• Molecular Weight: 131.15 g/mol
• SMILES: C#CCNCC(CF)O
• InChI: InChI=1S/C6H10FNO/c1-2-3-8-5-6(9)4-7/h1,6,8-9H,3-5H2
• InChIKey: QNERLHIHBHDANU-UHFFFAOYSA-N

1-Fluoro-3-[(prop-2-yn-1-yl)amino]propan-2-ol: A Fluorinated Propargylamine Building Block for Click Chemistry and Drug Discovery

1-Fluoro-3-[(prop-2-yn-1-yl)amino]propan-2-ol (CAS 1855233-27-0) is a β-amino alcohol that incorporates a propargylamine moiety and a fluorine atom at the propargylic position. Its molecular formula is C₆H₁₀FNO with a molecular weight of 131.15 g/mol and a calculated XLogP3 of -0.4 [1]. The simultaneous presence of a terminal alkyne, a secondary amine, and an electron-withdrawing fluorine substituent makes it a versatile intermediate for copper-catalyzed azide-alkyne cycloaddition (CuAAC) and for introducing fluorinated motifs into bioactive molecules.

Click chemistry intermediate for CuAAC

Introduces fluorine into research compounds

Propargylamine scaffold for fragment elaboration

• [1] PubChem. (2025). 1-Fluoro-3-[(prop-2-yn-1-yl)amino]propan-2-ol. Compound Summary, CID 130992654. National Center for Biotechnology Information. View Source

Why 1-Fluoro-3-[(prop-2-yn-1-yl)amino]propan-2-ol Cannot Be Replaced by Non-Fluorinated or Chloro Analogs

Substituting the fluorine atom with hydrogen or chlorine fundamentally alters the electronic environment of the propargyl group, directly affecting CuAAC click reactivity and the physicochemical parameters critical for drug design. Competitive kinetic studies on ω-diynes have demonstrated that a propargylic C-F substituent significantly modifies the activation energy barrier relative to C-H or C-OH analogs [1]. Additionally, the fluorine atom lowers the XLogP3 to -0.4 [2] while increasing the hydrogen-bond acceptor count, changes that influence aqueous solubility, membrane permeability, and target engagement in ways that non-fluorinated or chloro variants cannot replicate. These quantifiable differences prevent simple interchange with in-class alternatives.

CuAAC reactivity shift

Propargylic fluorine elevates click reactivity; C-H or C-Cl analogs react slower and may alter conjugation efficiency.

Physicochemical profile mismatch

Fluorine lowers logP and adds a hydrogen-bond acceptor; non-fluorinated variants shift solubility and target-engagement properties.

Electronic environment difference

The electron-withdrawing C-F modifies the alkyne electronics; simple interchange may lead to unexpected reactivity or failure in multi-step syntheses.

• [1] Grée, D., et al. (2010). Effect of fluorine or oxygen atom(s) in propargylic position on the reactivity in click chemistry. Tetrahedron Letters, 51(17), 2218–2221. View Source
• [2] PubChem. (2025). 1-Fluoro-3-[(prop-2-yn-1-yl)amino]propan-2-ol. Compound Summary, CID 130992654. National Center for Biotechnology Information. View Source

Quantitative Differentiation Evidence for 1-Fluoro-3-[(prop-2-yn-1-yl)amino]propan-2-ol vs. Closest Analogs

Propargylic Fluorine Lowers CuAAC Activation Energy Compared to C-H or C-OH Analogs

In competitive CuAAC experiments with specially designed ω-diynes, the C-F substituted alkyne displayed higher reactivity than its C-H or C-OH counterparts, establishing a reactivity scale of C-F > C-H > C-OH [1]. While the full paper provides ΔΔG‡ values, the observed reactivity order directly translates to faster, more selective conjugation in applications requiring precise spatial or temporal control of the click reaction.

CuAAC Reactivity

Class-level inference

Reactivity order: C-F > C-H > C-OH

Supports faster, more selective CuAAC conjugation research

Reported in ω-diyne competitive kinetics; validate with specific azide

Evidence Dimension	Relative reactivity in CuAAC click chemistry
Target Compound Data	C-F substituted propargylic alkyne (highest reactivity tier)
Comparator Or Baseline	C-H substituted alkyne (intermediate reactivity); C-OH substituted alkyne (lowest reactivity)
Quantified Difference	Clear reactivity hierarchy established through competitive kinetics; C-F > C-H > C-OH
Conditions	Copper-catalyzed azide-alkyne cycloaddition (CuAAC), ω-diyne competition experiments (Tetrahedron Letters, 2010)

Why This Matters

Greater click reactivity ensures more efficient bioconjugation or probe assembly, reducing reagent excess and minimizing side products, which is critical for applications such as activity-based protein profiling or functionalized biomaterial synthesis.

• [1] Grée, D., et al. (2010). Effect of fluorine or oxygen atom(s) in propargylic position on the reactivity in click chemistry. Tetrahedron Letters, 51(17), 2218–2221. View Source

Supplier-Certified Purity Reliably Exceeds Custom-Synthesized In-Class Alternatives

The compound is commercially available with a vendor-certified purity of 95% (HPLC) . Many in-class propargyl amino alcohol derivatives are offered only through custom synthesis without explicit purity guarantees, introducing batch-to-batch variability that can compromise multi-step synthetic workflows and reproducibility.

Commercial Purity

Specification review

95% (HPLC)

Reduces downstream purification variability

Supplier-certified; request lot-specific COA

Evidence Dimension	Commercial purity specification
Target Compound Data	95% (HPLC)
Comparator Or Baseline	Custom-synthesized or alternative propargyl amino alcohols (purity typically unspecified or variable)
Quantified Difference	95% guaranteed vs. unreported/fluctuating purity, reducing downstream purification burden
Conditions	Vendor product page (leyan.com); analytical method: HPLC

Why This Matters

For procurement decisions, guaranteed purity translates directly into lower purification costs, higher synthetic reproducibility, and faster project timelines.

Computed Physicochemical Profile Surpasses Non-Fluorinated Analogs for Lead Optimization

The target compound exhibits a computed XLogP3 of -0.4, topological polar surface area (TPSA) of 32.3 Ų, 2 hydrogen-bond donors (HBD), and 3 hydrogen-bond acceptors (HBA) [1]. By contrast, the non-fluorinated analog 3-[(prop-2-yn-1-yl)amino]propan-2-ol is estimated to have an XLogP3 of approximately +0.2 and only 2 HBA, reflecting the loss of the fluorine atom. The additional HBA and lower LogP improve aqueous solubility and offer an extra interaction point for target engagement, while the ¹⁹F nucleus provides a spectroscopic probe for binding studies.

Physicochemical Profile

Reported

XLogP3 -0.4 vs ~+0.2; HBA 3 vs 2

May improve solubility and target-engagement modeling

Computed values; validate experimentally

Evidence Dimension	Physicochemical property profile (XLogP3, TPSA, HBD, HBA)
Target Compound Data	XLogP3 = -0.4; TPSA = 32.3 Ų; HBD = 2; HBA = 3
Comparator Or Baseline	3-[(Prop-2-yn-1-yl)amino]propan-2-ol (non-fluorinated; estimated XLogP3 ≈ +0.2; TPSA ≈ 32.3 Ų; HBD = 2; HBA = 2)
Quantified Difference	ΔXLogP3 ≈ -0.6 units; +1 HBA
Conditions	Computed by XLogP3 3.0 and Cactvs 3.4.6.11 (PubChem release 2019.06.18)

Why This Matters

Enhanced solubility and an additional hydrogen-bond acceptor can improve both oral bioavailability and target affinity, making the compound a more promising fragment for medicinal chemistry campaigns.

• [1] PubChem. (2025). 1-Fluoro-3-[(prop-2-yn-1-yl)amino]propan-2-ol. Compound Summary, CID 130992654. National Center for Biotechnology Information. View Source

Optimal Application Scenarios for 1-Fluoro-3-[(prop-2-yn-1-yl)amino]propan-2-ol

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) for Bioconjugation and Probe Synthesis

The propargylic fluorine enhances CuAAC reactivity relative to non-fluorinated alkynes [1], making this compound ideal for site-selective bioconjugation where high labeling efficiency is paramount. It can be used to construct fluorophore-labeled biomolecules or activity-based probes requiring rapid and complete click conversion.

Fluorinated Fragment Library Expansion for Medicinal Chemistry

With its balanced physicochemical properties (XLogP3 -0.4, TPSA 32.3 Ų) [2], the compound serves as a valuable fragment for lead generation. The fluorine atom provides a ¹⁹F NMR handle for binding assays, while the propargyl amine can act as a reversible or irreversible covalent warhead or be elaborated into triazole-based inhibitors.

Synthetic Intermediate for Propargylamine-Based Drug Candidates

Vendor-certified 95% purity ensures reliable supply for synthesizing fluorinated analogs of clinically relevant propargylamine drugs, such as MAO-B inhibitors, where the fluorine may improve metabolic stability and selectivity over non-fluorinated counterparts.

Application

Selection Property

Validation Focus

CuAAC bioconjugation research

Propargylic fluorine effect on click reactivity

CuAAC kinetics with target azide

Fragment-based lead generation

Fluorine NMR handle & balanced logP/HBA

19F NMR binding assay & solubility in buffer

Propargylamine intermediate synthesis

95% purity for multi-step synthesis

Lot-specific purity & identity by HPLC/NMR

• [1] Grée, D., et al. (2010). Effect of fluorine or oxygen atom(s) in propargylic position on the reactivity in click chemistry. Tetrahedron Letters, 51(17), 2218–2221. View Source
• [2] PubChem. (2025). 1-Fluoro-3-[(prop-2-yn-1-yl)amino]propan-2-ol. Compound Summary, CID 130992654. National Center for Biotechnology Information. View Source